Cas no 10055-47-7 (2-(α-Hydroxyethyl)thiamine diphosphate)

• Product Name: 2-(α-Hydroxyethyl)thiamine diphosphate
• CAS No: 10055-47-7
• MF: C₁₄H₂₃N₄O₈P₂S
• MW: 469.366943597794
• CID: 4742943
• Update Time: 2024-03-01

2-(α-Hydroxyethyl)thiamine diphosphate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyethyl-ThPP
• 2-(1-hydroxyethyl)thiamine diphosphate
• 2-(alpha-Hydroxyethyl)thiamine diphosphate
• 2-(a-Hydroxyethyl)thiamine diphosphate
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-(1-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl phosphono hydrogen phosphate
• C05125
• Q27105387
• 2-(1-Hydroxyethyl)-3-[(4-amino-2-methylpyrimidine-5-yl)methyl]-5-[2-[[[(oxylatophosphonyl)oxy]phosphonyl]oxy]ethyl]-4-methylthiazole-3-ium
• 3-((4-amino-2-methylpyrimidin-5-yl)
• 2-(α-Hydroxyethyl)thiamine diphosphate

• Inchi： 1S/C14H22N4O8P2S/c1-8-12(4-5-25-28(23,24)26-27(20,21)22)29-14(9(2)19)18(8)7-11-6-16-10(3)17-13(11)15/h6,9,19H,4-5,7H2,1-3H3,(H4-,15,16,17,20,21,22,23,24)/p+1
• InChI Key： RRUVJGASJONMDY-UHFFFAOYSA-O
• SMILES： S1C(CCOP(=O)(O)OP(=O)(O)O)=C(C)[N+](CC2=CN=C(C)N=C2N)=C1C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 643
• XLogP3: -1.6
• Topological Polar Surface Area: 217

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines